![molecular formula C18H30O4 B8086098 Sterebin A](/img/structure/B8086098.png)
Sterebin A
Overview
Description
Sterebin A is a sesquiterpenoid.
Sterebin A is a natural product found in Stevia rebaudiana with data available.
Scientific Research Applications
New Non-Glycosidic Diterpenes from the Leaves of Stevia rebaudiana :
- This study reports the isolation of six new labdane-type, non-glycosidic diterpenes, sterebins I-N, from Stevia rebaudiana. These compounds are analogous to previously described sterebins A-H. Their structures were determined through spectroscopic and chemical studies (McGarvey et al., 2003).
Three New Terpenoids, Sterebins O, P1, and P2, Isolated from Stevia rebaudiana Fermented by Saccharomyces cerevisiae :
- This research focused on increasing the diversity of natural compounds for use as drug candidates. The study isolated three new terpenoids, sterebins O, P1, and P2, from Stevia rebaudiana fermented by Saccharomyces cerevisiae. These compounds were not observed in non-fermented extracts, suggesting they were generated during fermentation (Kamauchi et al., 2014).
New Diterpenoids Isolated from Stevia rebaudiana Fermented by Saccharomyces cerevisiae :
- Similar to the previous study, this research isolated five new labdane-type diterpenoids, sterebins Q1-Q4 and R, from Stevia rebaudiana fermented by Saccharomyces cerevisiae. These new compounds suggest that fermentation can enhance the diversity of natural compounds, potentially useful as drug candidates (Kamauchi et al., 2015).
properties
IUPAC Name |
(E)-4-[(1R,2S,3S,4R,4aS,8aS)-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]but-3-en-2-one | |
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InChI |
InChI=1S/C18H30O4/c1-11(19)7-8-12-17(4)10-6-9-16(2,3)14(17)13(20)15(21)18(12,5)22/h7-8,12-15,20-22H,6,9-10H2,1-5H3/b8-7+/t12-,13-,14+,15+,17-,18+/m1/s1 | |
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InChI Key |
GUVJPXABQYFWPD-JOSLJWRDSA-N | |
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Canonical SMILES |
CC(=O)C=CC1C2(CCCC(C2C(C(C1(C)O)O)O)(C)C)C | |
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Isomeric SMILES |
CC(=O)/C=C/[C@@H]1[C@]2(CCCC([C@@H]2[C@H]([C@@H]([C@@]1(C)O)O)O)(C)C)C | |
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Molecular Formula |
C18H30O4 | |
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DSSTOX Substance ID |
DTXSID701109561 | |
Record name | (3E)-4-[(1R,2S,3S,4R,4aS,8aS)-Decahydro-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-1-naphthalenyl]-3-buten-2-one | |
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Molecular Weight |
310.4 g/mol | |
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Product Name |
Sterebin A | |
CAS RN |
107647-14-3 | |
Record name | (3E)-4-[(1R,2S,3S,4R,4aS,8aS)-Decahydro-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-1-naphthalenyl]-3-buten-2-one | |
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Record name | (3E)-4-[(1R,2S,3S,4R,4aS,8aS)-Decahydro-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-1-naphthalenyl]-3-buten-2-one | |
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